N,N-dimethyl-1-(1H-pyrrol-2-yl)methanamine

• IUPAC Name: N,N-dimethyl-1-(1H-pyrrol-2-yl)methanamine
• InChI: InChI=1S/C7H12N2/c1-9(2)6-7-4-3-5-8-7/h3-5,8H,6H2,1-2H3
• InChI Key: BJIDGKXFJLYGNA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CC=CN1
• Molecular Formula: C7H12N2
• DSSTOX Substance ID: DTXSID50293829
• Molecular Weight: 124.18 g/mol
• CAS RN: 14745-84-7

Description

“N,N-dimethyl-1-(1H-pyrrol-2-yl)methanamine”, also known as DMPM, is an organic compound derived from pyrrolidine, a nitrogen-containing five-membered heterocyclic compound. It has garnered significant attention for its potential applications in various fields.

Physical And Chemical Properties Analysis

“N,N-dimethyl-1-(1H-pyrrol-2-yl)methanamine” is a powder with a molecular weight of 124.19. Unfortunately, other physical and chemical properties like density, boiling point, and melting point were not available in the search results.

Scientific Research Applications

Organic Compound Research

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Antibacterial Activity

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Enzyme Inhibition

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Antitubercular Properties

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Safety and Hazards

The safety information available indicates that “N,N-dimethyl-1-(1H-pyrrol-2-yl)methanamine” is potentially dangerous. The hazard statements include H227, H302, H315, H318, H335. The precautionary statements include P210, P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P370+P378, P403+P233, P403+P235, P405, P501.

Mechanism of Action

Target of Action

N,N-dimethyl-1-(1H-pyrrol-2-yl)methanamine, also known as DMPM, is a notable organic compound derived from pyrrolidine, a nitrogen-containing five-membered heterocyclic compound

Mode of Action

It’s known that the compound has potential applications in various fields .

Biochemical Pathways

Some related compounds have been shown to affect cell growth and glucose uptake rate .

Result of Action

Some related compounds have been shown to suppress cell growth and increase both cell-specific glucose uptake rate and the amount of intracellular adenosine triphosphate .

Synthesis routes and methods I

Procedure details

A mixture of 35% aqueous formaldehyde solution (3.2 ml, 40.7 mmol) and dimethylamine hydrochloride (3.44 g, 42.4 mmol) was added to pyrrole (2.72 g, 40.47 mmol) at room temperature with stirring over a 20-minute interval, and the resulting mixture was stirred at room temperature for 2 hours. After stirring, 10% aqueous sodium hydroxide solution (18 ml) was added to the reaction mixture, and the reaction mixture was extracted with dichloromethane. The extract was washed with saturated aqueous sodium chloride solution and dried over anhydrous sodium sulfate. After filtration, the solvent was removed in vacuo, and the residue was purified by chromatography on a silica gel column using a mixed solvent of dichloromethane and methanol (10:1) as the eluent to afford 2-(N,N-dimethylaminomethyl)pyrrole (4.55 g, quantitative yield).

Synthesis routes and methods II

Procedure details

A solution of 42.5 g (0.52 mole) of dimethylamine hydrochloride in 41 g of 38% formaldehyde (0.525 mole) was added slowly to 36.5 g (0.50 mole) of pyrrole in a 3-neck round-bottomed flask, fitted with a mechanical stirrer, reflux condenser and a dropping funnel at such a rate that the temperature did not exceed 60° C. About 30 to 60 minutes was needed to complete the addition. Stirring was continued for 1.5 hours after the addition was completed. The mixture was allowed to stand overnight. Then it was poured into 100 ml of 25% sodium hydroxide and extracted with 3/×100 ml of ether. The pooled organic layer was washed with 2/×30 ml of brine and dried over anhydrous MgSO4. The solution was filtered and the ether removed under reduced pressure. 50.4 g (69%) of 2-(N,N-dimethylaminomethyl)pyrrole was recovered, (b.p. 88°-100° C. at 19 mm Hg).